Cas no 1046816-75-4 ((2-Chloropyrimidin-5-yl)methanol)

(2-Chloropyrimidin-5-yl)methanol is a versatile heterocyclic building block widely used in pharmaceutical and agrochemical research. Its key structural features include a reactive chloropyrimidine core and a hydroxymethyl functional group, enabling selective derivatization for the synthesis of biologically active compounds. The chloropyrimidine moiety facilitates nucleophilic substitution reactions, while the alcohol group allows for further functionalization through esterification, oxidation, or ether formation. This compound is particularly valuable in medicinal chemistry for constructing pyrimidine-based scaffolds, which are prevalent in kinase inhibitors and other therapeutic agents. High purity grades are typically available, ensuring reliable performance in synthetic applications. Its stability under standard storage conditions further enhances its utility in laboratory settings.

(2-Chloropyrimidin-5-yl)methanol structure

1046816-75-4 structure

Product Name:(2-Chloropyrimidin-5-yl)methanol

CAS No:1046816-75-4

MF:C₅H₅ClN₂O

MW:144.55899977684

MDL:MFCD16659172

CID:838189

PubChem ID:54150633

Update Time:2025-05-28

(2-Chloropyrimidin-5-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (2-Chloropyrimidin-5-yl)methanol
- (2-chlorpyrimidin-5yl)methanol
- 2-Chloro-5-hydroxymethylpyrimidine
- 2-chloro-5-Pyrimidinemethanol
- (2-Chloro-pyrimidin-5-yl)-methanol
- 2-chloro-5-hydroxymethyl-pyrimidine
- AK-64258
- ANW-68792
- CTK8C2667
- PB18163
- QC-3014
- 2-Chloro-5-(hydroxymethyl)pyrimidine
- (2-Chloropyrimidin-5-yl)
- 2-Chloro-5-hydroxymethylp...
- 5-Pyrimidinemethanol,2-chloro-
- OHMILAMAADHENX-UHFFFAOYSA-N
- (2-Chloropyrimidin-5-yl);methanol
- 1044AA
- FCH1151727
- BL01
- SCHEMBL457503
- J-508887
- AKOS016005993
- DTXSID50709359
- MFCD16659172
- CS-W020676
- DS-15394
- 1046816-75-4
- SY024239
- BL010346
- DB-023327
- WRB81675
- 2-ChloropyriMidin-5-yl)Methanol
- MDL： MFCD16659172
- Inchi： 1S/C5H5ClN2O/c6-5-7-1-4(3-9)2-8-5/h1-2,9H,3H2
- InChI Key： OHMILAMAADHENX-UHFFFAOYSA-N
- SMILES： ClC1=NC=C(C=N1)CO

Computed Properties

Exact Mass: 144.0090405g/mol
Monoisotopic Mass: 144.0090405g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 1
Complexity: 83
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 46
XLogP3: 0.3

Experimental Properties

Density: 1.422±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 341.8±17.0°C at 760 mmHg
Solubility: Soluble (199 g/l) (25 º C),

(2-Chloropyrimidin-5-yl)methanol Security Information

Hazard Statement： H302-H315-H319-H335
Storage Condition：Inert atmosphere,2-8°C

(2-Chloropyrimidin-5-yl)methanol Pricemore >>

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